Cas no 97094-18-3 (1-(4,5,6-trimethoxy-1-benzofuran-2-yl)ethanone)
97094-18-3 structure
Product Name:1-(4,5,6-trimethoxy-1-benzofuran-2-yl)ethanone
CAS No:97094-18-3
MF:C13H14O5
MW:250.247264385223
CID:1988184
PubChem ID:178930
Update Time:2025-04-21
1-(4,5,6-trimethoxy-1-benzofuran-2-yl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(4,5,6-trimethoxy-1-benzofuran-2-yl)ethanone
- Caleprunin A
- Ethanone, 1-(4,5,6-trimethoxy-2-benzofuranyl)-
- DTXSID90242699
- 97094-18-3
- DTXCID70165190
-
- Inchi: 1S/C13H14O5/c1-7(14)9-5-8-10(18-9)6-11(15-2)13(17-4)12(8)16-3/h5-6H,1-4H3
- InChI Key: PBWDPQJNMGTMBI-UHFFFAOYSA-N
- SMILES: O1C(C(C)=O)=CC2C(=C(C(=CC1=2)OC)OC)OC
Computed Properties
- Exact Mass: 250.084
- Monoisotopic Mass: 250.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 57.9Ų
Experimental Properties
- Density: 1.192
- Boiling Point: 354.8°C at 760 mmHg
- Flash Point: 168.4°C
- Refractive Index: 1.546
1-(4,5,6-trimethoxy-1-benzofuran-2-yl)ethanone Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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